Cas no 1804500-56-8 (4-(Difluoromethyl)-3-fluoro-2-iodo-6-nitropyridine)

• Product Name: 4-(Difluoromethyl)-3-fluoro-2-iodo-6-nitropyridine
• CAS No: 1804500-56-8
• MF: C₆H₂F₃IN₂O₂
• MW: 317.991963863373
• CID: 4881941
• Update Time: 2025-10-21

4-(Difluoromethyl)-3-fluoro-2-iodo-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-fluoro-2-iodo-6-nitropyridine

• Inchi： 1S/C6H2F3IN2O2/c7-4-2(5(8)9)1-3(12(13)14)11-6(4)10/h1,5H
• InChI Key： WWSCQGXITZUJSB-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=CC([N+](=O)[O-])=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 2.4
• Topological Polar Surface Area: 58.7

Additional information on 4-(Difluoromethyl)-3-fluoro-2-iodo-6-nitropyridine

4-(Difluoromethyl)-3-fluoro-2-iodo-6-nitropyridine: An Overview of a Promising Compound in Medicinal Chemistry

4-(Difluoromethyl)-3-fluoro-2-iodo-6-nitropyridine (CAS No. 1804500-56-8) is a highly specialized compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of halogenated pyridines, which are known for their diverse biological activities and utility in the development of novel therapeutic agents.

The molecular structure of 4-(Difluoromethyl)-3-fluoro-2-iodo-6-nitropyridine is characterized by the presence of difluoromethyl, fluoro, iodo, and nitro substituents on the pyridine ring. These functional groups contribute to the compound's chemical stability, reactivity, and biological properties. The difluoromethyl group, in particular, has been shown to enhance the metabolic stability and bioavailability of drug molecules, making it an attractive feature for drug design.

Recent studies have highlighted the potential of 4-(Difluoromethyl)-3-fluoro-2-iodo-6-nitropyridine in various therapeutic areas. One notable application is in the development of antiviral agents. Research conducted by a team at the University of California, San Francisco, demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, 4-(Difluoromethyl)-3-fluoro-2-iodo-6-nitropyridine has shown promise in cancer research. A study published in the Journal of Medicinal Chemistry reported that this compound selectively targets and inhibits cancer cell growth by disrupting cellular signaling pathways involved in cell proliferation and survival. The selective nature of this inhibition suggests that it may have fewer side effects compared to traditional chemotherapeutic agents.

The synthesis of 4-(Difluoromethyl)-3-fluoro-2-iodo-6-nitropyridine has been optimized to improve yield and purity. A common synthetic route involves the sequential introduction of the difluoromethyl, fluoro, iodo, and nitro groups onto a pyridine scaffold. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and electrophilic aromatic substitution, have been employed to achieve high efficiency and selectivity in the synthesis process.

The physical and chemical properties of 4-(Difluoromethyl)-3-fluoro-2-iodo-6-nitropyridine have been extensively characterized. It is a solid at room temperature with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but exhibits limited solubility in water. These properties make it suitable for use in various pharmaceutical formulations.

In terms of safety and handling, 4-(Difluoromethyl)-3-fluoro-2-iodo-6-nitropyridine should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to ensure the safety of researchers and laboratory personnel.

The future prospects for 4-(Difluoromethyl)-3-fluoro-2-iodo-6-nitropyridine are promising. Ongoing research aims to further explore its biological activities and optimize its pharmacological properties for clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutic agents.

In conclusion, 4-(Difluoromethyl)-3-fluoro-2-iodo-6-nitropyridine (CAS No. 1804500-56-8) represents a significant advancement in medicinal chemistry with its unique structural features and potential therapeutic applications. Its role in antiviral and anticancer research underscores its importance as a lead compound for drug discovery and development.